![molecular formula C22H24N4O2S B2885046 1-(6-(4-methoxyphenyl)pyridazin-3-yl)-N-(thiophen-2-ylmethyl)piperidine-3-carboxamide CAS No. 1105231-58-0](/img/structure/B2885046.png)
1-(6-(4-methoxyphenyl)pyridazin-3-yl)-N-(thiophen-2-ylmethyl)piperidine-3-carboxamide
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Description
1-(6-(4-methoxyphenyl)pyridazin-3-yl)-N-(thiophen-2-ylmethyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C22H24N4O2S and its molecular weight is 408.52. The purity is usually 95%.
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Scientific Research Applications
Analgesic and Antiparkinsonian Activities
Compounds related to the structure of interest have been synthesized and assessed for their pharmacological properties. For instance, derivatives synthesized from 2-chloro-6-ethoxy-4-acetylpyridine demonstrated significant analgesic and antiparkinsonian activities. These compounds were compared to reference drugs like Valdecoxib® and Benzatropine®, indicating their potential utility in managing pain and Parkinson's disease (Amr, Maigali, & Abdulla, 2008).
Antimicrobial Activity
Chiral linear and macrocyclic bridged pyridines prepared from pyridine-2,6-dicarbonyl dichloride, including structures incorporating thiophene, have been investigated for their antimicrobial efficacy. These compounds showed promise as antibacterial agents, highlighting the potential of structurally similar molecules in combating microbial infections (Al-Salahi, Al-Omar, & Amr, 2010).
Anticancer Activity
Derivatives involving piperazine-2,6-dione and compounds with thiophene elements have been evaluated for their anticancer activities. These studies indicate that certain configurations can target cancer cells, offering a pathway for the development of new therapeutic agents against various cancer types (Kumar, Kumar, Roy, & Sondhi, 2013).
Antiviral Drug Discovery
Research in antiviral drug discovery has explored compounds with complex structures, including those with pyridine and pyrazine moieties. These studies provide valuable insights into the design of antiviral agents, highlighting the versatility of pyridine derivatives in developing new treatments for viral infections (De Clercq, 2009).
properties
IUPAC Name |
1-[6-(4-methoxyphenyl)pyridazin-3-yl]-N-(thiophen-2-ylmethyl)piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O2S/c1-28-18-8-6-16(7-9-18)20-10-11-21(25-24-20)26-12-2-4-17(15-26)22(27)23-14-19-5-3-13-29-19/h3,5-11,13,17H,2,4,12,14-15H2,1H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRIXRQNTDZSTKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN=C(C=C2)N3CCCC(C3)C(=O)NCC4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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